Cas no 40408-38-6 (1-propylimidazolidine-2,4,5-trione)

• Product Name: 1-propylimidazolidine-2,4,5-trione
• CAS No: 40408-38-6
• MF: C₆H₈N₂O₃
• MW: 156.139321327209
• CID: 333896
• PubChem ID: 181667
• Update Time: 2025-04-19

1-propylimidazolidine-2,4,5-trione Chemical and Physical Properties

Names and Identifiers

• 2,4,5-Imidazolidinetrione,1-propyl-
• 1-PROPYLIMIDAZOLIDINE-2,4,5-TRIONE
• AC1L49GH
• AC1Q2XU3
• CTK4I3035
• Imidazolidinetrione,propyl- (9CI)
• N-Propylparabansaeure
• propyl-imidazolidinetrione
• SureCN2728584
• EN300-14369
• Z99601164
• DTXSID70960809
• AKOS008052432
• 1-[2-METHOXYPHENYL]-4-[4-(2-PHTHALIMIDO)-BUTYL]PIPERAZINEHYDROCHLORIDE
• 4-Hydroxy-1-propyl-1H-imidazole-2,5-dione
• SCHEMBL2728584
• N-propylimidazolidinetrion
• 2,4,5-Imidazolidinetrione, 1-propyl-
• 40408-38-6
• 1-propylimidazolidine-2,4,5-trione

• MDL： MFCD07339525
• Inchi： 1S/C6H8N2O3/c1-2-3-8-5(10)4(9)7-6(8)11/h2-3H2,1H3,(H,7,9,11)
• InChI Key： GKVHQVPTNDPZBS-UHFFFAOYSA-N
• SMILES： O=C1C(NC(N1CCC)=O)=O

Computed Properties

• Exact Mass: 156.05349212g/mol
• Monoisotopic Mass: 156.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 66.5Ų